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Introduction
Tun-AI is a machine learning pipeline designed for the accurate estimation of tuna biomass.[1]

Developed by Spanish researchers in collaboration with Komorebi AI, the University of Cádiz,

and University Carlos III, this tool leverages data from echosounder buoys attached to drifting

Fish Aggregating Devices (dFADs).[2][3] Tun-AI integrates various data sources to provide

reliable predictions, aiding in sustainable fisheries management, and enhancing our

understanding of tuna ecology.[1][4] This document provides detailed application notes and

protocols for utilizing Tun-AI in research and operational settings.

Core Principles
Tun-AI is built upon the principle of data fusion, combining fisheries data with oceanographic

information to train a suite of machine learning models.[1][2][4] The primary data source is the

echosounder buoys that are widely used in tuna purse-seine fisheries.[1] These buoys provide

remote information on tuna abundance and location.[2][4] By processing this data with

advanced machine learning algorithms, Tun-AI can distinguish between the presence and

absence of significant tuna aggregations and estimate the biomass with a high degree of

accuracy.[2][3]
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Successful application of Tun-AI is contingent on the availability and quality of specific

datasets. The table below summarizes the required data inputs.

Data Category Data Type Source Description

Fisheries Data FAD Logbook Data Fishing Vessels

Records of

deployment and set

events for each dFAD,

including buoy ID and

catch data.[1][5]

Echosounder Buoy

Data

Satellite-linked

echosounder buoys

(e.g., Satlink)

Time-series data of

acoustic backscatter

converted into

biomass estimates,

typically with hourly

resolution. A 3-day

window of this data is

used by the model.[5]

[6]

Oceanographic Data Remote Sensing Data

Copernicus Marine

Environment

Monitoring Service

(CMEMS) or similar

Data on ocean

currents, sea surface

temperature,

chlorophyll-a

concentration

(phytoplankton), and

sea surface height.[2]

[4][5]

Positional and

Temporal Data
Derived Features GPS on buoys

Geolocation (latitude

and longitude) and

timestamps of buoy

readings.

Experimental Protocols
The following protocols outline the key steps for applying Tun-AI for tuna biomass prediction.
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Data Acquisition and Preprocessing
Objective: To collect and prepare the necessary datasets for model training and prediction.

Procedure:

Fisheries Data Collection:

Aggregate FAD logbook data, ensuring accurate records of buoy IDs, deployment

dates/times, set dates/times, and corresponding tuna catch in metric tons.[5]

Collect echosounder buoy data for the corresponding buoys. This data consists of

hourly biomass estimates at different depth layers.[5][6]

Oceanographic Data Retrieval:

Access and download relevant oceanographic data from sources like CMEMS.

Ensure the temporal and spatial resolution of the oceanographic data aligns with the

fisheries data.

Data Integration and Cleaning:

Link FAD logbook events (deployments and sets) with the echosounder time-series data

using the buoy ID and timestamps.[6]

For each event, create a 72-hour window of echosounder data preceding the event.[5]

[6]

Spatially and temporally match the oceanographic data to the location of each buoy at

the time of the event.

Handle missing data points through appropriate imputation techniques.

Model Training and Validation
Objective: To train the Tun-AI machine learning models and evaluate their performance.

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.biorxiv.org/content/10.1101/2021.09.15.460261v1.full.pdf
https://www.biorxiv.org/content/10.1101/2021.09.15.460261v1.full.pdf
https://arxiv.org/pdf/2109.06732
https://arxiv.org/pdf/2109.06732
https://www.biorxiv.org/content/10.1101/2021.09.15.460261v1.full.pdf
https://arxiv.org/pdf/2109.06732
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Engineering:

Extract relevant features from the preprocessed data. This may include statistical

summaries of the echosounder time-series, temporal features (e.g., hour of the day, day

of the year), and the raw oceanographic variables.

Model Selection:

Tun-AI employs a collection of machine learning models.[2][4] These can include

models for:

Binary Classification: Predicting the presence or absence of tuna biomass above a

certain threshold (e.g., 10 tons).[2]

Ternary Classification: Categorizing biomass into low, medium, and high levels.[7]

Regression: Estimating the specific biomass in metric tons.[7]

Training:

Split the integrated dataset into training and testing sets.

Train the selected machine learning models on the training data. The ground truth for

training is the actual catch data from the FAD logbooks.[5]

Validation:

Evaluate the performance of the trained models on the testing set using appropriate

metrics.

Model Type Performance Metric Reported Accuracy

Binary Classification

(Presence/Absence >10 tons)
Accuracy > 92%[2][3]

Regression (Biomass

Estimation)
Average Relative Error 28%[2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://researchfeatures.com/tun-ai-echosounder-buoy-technology-study-tuna-behaviour-sea/
https://researchfeatures.com/wp-content/uploads/2023/09/David-Gomez-Ullate-Oteiza.pdf
https://researchfeatures.com/tun-ai-echosounder-buoy-technology-study-tuna-behaviour-sea/
https://www.researchgate.net/publication/358709907_TUN-AI_Tuna_biomass_estimation_with_Machine_Learning_models_trained_on_oceanography_and_echosounder_FAD_data
https://www.researchgate.net/publication/358709907_TUN-AI_Tuna_biomass_estimation_with_Machine_Learning_models_trained_on_oceanography_and_echosounder_FAD_data
https://www.biorxiv.org/content/10.1101/2021.09.15.460261v1.full.pdf
https://researchfeatures.com/tun-ai-echosounder-buoy-technology-study-tuna-behaviour-sea/
https://www.openaccessgovernment.org/article/how-tun-ai-technology-can-be-used-to-estimate-tuna-biomass/174598/
https://researchfeatures.com/tun-ai-echosounder-buoy-technology-study-tuna-behaviour-sea/
https://www.openaccessgovernment.org/article/how-tun-ai-technology-can-be-used-to-estimate-tuna-biomass/174598/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biomass Prediction
Objective: To use the trained Tun-AI models to predict tuna biomass for new, unseen data.

Procedure:

Input New Data:

Acquire near real-time echosounder, positional, and oceanographic data for active

dFADs.

Preprocess New Data:

Apply the same preprocessing steps as in the training phase to the new data.

Generate Predictions:

Feed the preprocessed new data into the trained Tun-AI models.

The models will output predictions for the presence/absence and/or the estimated

biomass of tuna under each buoy.

Visualizations
Tun-AI Application Workflow
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Caption: Workflow for applying Tun-AI from data acquisition to actionable outputs.

Logical Relationship of Tun-AI Components
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Caption: Interrelationship of Tun-AI's data inputs, models, and prediction outputs.

Conclusion
Tun-AI represents a significant advancement in the field of fisheries science, offering a

powerful tool for the remote and accurate assessment of tuna biomass.[1][4] By following the

protocols outlined in these application notes, researchers and fisheries managers can

effectively leverage this technology to promote sustainable fishing practices, enhance our

understanding of marine ecosystems, and contribute to the long-term health of global tuna

stocks.[1][8] The continued development and application of AI-driven tools like Tun-AI will be

crucial for navigating the complexities of modern fisheries management.[9][10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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